
In-Depth Technical Guide: Safety and Profile of
Epanolol-d5

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Epanolol-d5

Cat. No.: B12422351 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Epanolol-d5 is publicly available. This

document has been compiled from scientific literature and chemical databases for Epanolol.

The safety and handling precautions for Epanolol-d5 should be considered equivalent to those

for the unlabeled compound. This guide is intended for use by researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
Epanolol is a selective beta-1 adrenergic receptor antagonist.[1] The deuterated form,

Epanolol-d5, is primarily used in research, particularly in pharmacokinetic studies, as an

internal standard for mass spectrometry-based quantification. The physical and chemical

properties of Epanolol are summarized below.
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Property Value Source

Chemical Formula C₂₀H₂₃N₃O₄ [2][3]

Molar Mass 369.41 g/mol [4]

CAS Number 86880-51-5 [4]

Appearance Solid (presumed) N/A

Solubility No data available N/A

Melting Point No data available N/A

Boiling Point No data available N/A

pKa No data available N/A

Toxicological Data
Specific quantitative toxicological data for Epanolol, such as LD50 or LC50 values, are not

readily available in the public domain. However, as a member of the beta-blocker class of

drugs, its toxicological profile can be inferred from the known effects of this class. Overdose

with beta-blockers can lead to significant toxicity.[5]
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Parameter Data Source

Acute Toxicity (Oral)

No specific LD50 data

available for Epanolol. Beta-

blocker overdoses can be

lethal.[5]

[5]

Skin Corrosion/Irritation No data available. N/A

Eye Damage/Irritation No data available. N/A

Carcinogenicity

A review of 18 beta-adrenergic

blockers did not identify

significant concerns for

carcinogenicity for the class.[6]

[6]

Mutagenicity

No data available for Epanolol.

A review of other beta-blockers

has summarized available

mutagenicity data.[6]

[6]

Teratogenicity

No data available for Epanolol.

A review of other beta-blockers

has summarized available

teratogenicity data.[6]

[6]

Signs of Overexposure

Bradycardia (slow heart rate),

hypotension (low blood

pressure), bronchospasm, and

hypoglycemia. In severe

cases, seizures and coma can

occur.[5][7]

[5][7]

Handling and Safety Precautions
Given the lack of a specific SDS, standard laboratory safety practices for handling potent

pharmaceutical compounds should be followed.
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Precaution Recommendation

Personal Protective Equipment (PPE)

Wear appropriate PPE, including safety glasses

with side shields, a lab coat, and chemical-

resistant gloves.

Engineering Controls
Work in a well-ventilated area, preferably in a

fume hood, to minimize inhalation exposure.

Hygiene Practices

Avoid contact with skin, eyes, and clothing. Do

not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated place. Keep away from

incompatible materials.

Disposal
Dispose of waste in accordance with local,

state, and federal regulations.

First Aid Measures
In case of exposure, the following first aid measures are recommended:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Mechanism of Action and Signaling Pathway
Epanolol is a selective β1-adrenergic receptor antagonist with partial agonist activity.[8] Its

primary therapeutic effects are in the management of cardiovascular conditions such as angina

pectoris.[9][10] The mechanism involves blocking the action of catecholamines (e.g.,

adrenaline and noradrenaline) at β1-receptors in the heart muscle. This leads to a reduction in

heart rate, myocardial contractility, and blood pressure, thereby decreasing myocardial oxygen

demand.[11]

Caption: Signaling pathway of Epanolol-d5 as a β1-adrenergic antagonist.

Experimental Protocols
Synthesis of Epanolol
The synthesis of Epanolol has been described in the scientific literature.[4] The following is a

generalized workflow based on the published method. For precise experimental details,
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including reagent quantities and reaction conditions, the original publication should be

consulted.

Caption: Generalized workflow for the synthesis of Epanolol.

Safety Pharmacology Studies
Standard safety pharmacology studies are conducted during drug development to assess

potential adverse effects on major physiological systems.[12][13][14] While specific study

protocols for Epanolol are not publicly available, a typical core battery of safety pharmacology

studies would include assessments of the central nervous, cardiovascular, and respiratory

systems.[12][14]

Central Nervous System (CNS) Assessment:

Methodology: A functional observational battery (FOB) or Irwin screen in rodents would be

used to evaluate behavioral and neurological changes. This involves systematic observation

of the animals' appearance, behavior, and motor function after administration of the test

compound at various doses.

Parameters Observed: Changes in posture, gait, activity level, reflexes, and autonomic

signs.

Cardiovascular System Assessment:

Methodology: In vivo studies in telemetered animals (e.g., dogs, non-human primates) allow

for continuous monitoring of cardiovascular parameters. In vitro assays, such as the hERG

assay, are used to assess the potential for QT interval prolongation.

Parameters Measured: Blood pressure, heart rate, and electrocardiogram (ECG) intervals

(PR, QRS, QT, QTc).

Respiratory System Assessment:

Methodology: Whole-body plethysmography in conscious, unrestrained animals is a common

method to assess respiratory function.

Parameters Measured: Respiratory rate, tidal volume, and minute volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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